Cas no 1553968-22-1 (2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one
• CAS No: 1553968-22-1
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 4774417
• Update Time: 2025-06-07

2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one
• 2-azido-1-(4-propan-2-ylpiperazin-1-yl)ethanone
• 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C9H17N5O/c1-8(2)13-3-5-14(6-4-13)9(15)7-11-12-10/h8H,3-7H2,1-2H3
• InChI Key： CUJFBLKGEBIIFP-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N1CCN(C(C)C)CC1

Computed Properties

• Exact Mass: 211.14331018 g/mol
• Monoisotopic Mass: 211.14331018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.26
• XLogP3: 1.4
• Topological Polar Surface Area: 37.9

Additional information on 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one

Comprehensive Overview of 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one (CAS No. 1553968-22-1): Properties, Applications, and Research Insights

The compound 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one (CAS No. 1553968-22-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azido group and a piperazine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, medicinal chemistry, and bioconjugation techniques.

One of the key reasons for the growing interest in 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one is its role in click chemistry. The azido group enables efficient reactions with alkynes, forming stable triazole linkages. This property is highly sought after in biomolecular labeling, proteomics, and material science. Recent studies highlight its utility in designing targeted therapeutics and diagnostic probes, aligning with the current trend of precision medicine.

From a structural perspective, the piperazine ring in this compound contributes to its pharmacokinetic properties, such as solubility and metabolic stability. This feature is critical in the development of CNS-active drugs and GPCR modulators, which are hot topics in neuroscience and oncology research. The propan-2-yl (isopropyl) substituent further enhances its lipophilicity, making it a candidate for blood-brain barrier penetration studies.

In the context of green chemistry, researchers are exploring sustainable synthetic routes for 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one. The demand for eco-friendly reagents and catalyst-free reactions has driven innovations in its production. Computational tools like AI-driven retrosynthesis are also being employed to optimize its synthesis, reflecting the intersection of cheminformatics and laboratory practice.

The safety profile of this compound is another area of focus. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to the reactivity of the azido group. This aligns with broader industry concerns about laboratory safety and risk assessment, which are frequently searched topics among chemists and regulatory professionals.

Market analysts note increasing demand for 2-Azido-1-[4-(propan-2-yl)piperazin-1-yl]ethan-1-one in academic and industrial settings, particularly for high-throughput screening libraries. Its compatibility with automated synthesis platforms makes it attractive for combinatorial chemistry applications. Additionally, patent filings related to its derivatives have surged, indicating its commercial potential in intellectual property-driven sectors.

Future research directions may explore its utility in nanotechnology and theranostics, where multifunctional molecules are essential. The compound’s modular design allows for easy derivatization, addressing the need for structure-activity relationship (SAR) studies. As the scientific community prioritizes multidisciplinary approaches, this molecule stands at the crossroads of chemistry, biology, and engineering.